Cas no 1261938-47-9 (3-(4-Chloro-2-methylphenyl)-2-hydroxypyridine)

3-(4-Chloro-2-methylphenyl)-2-hydroxypyridine is a heterocyclic compound featuring a pyridine core substituted with a hydroxyphenyl group and a chloro-methylphenyl moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both hydroxyl and chloro-methyl substituents enhances its versatility in cross-coupling reactions and metal-catalyzed transformations. Its stability under standard conditions allows for straightforward handling and storage. The compound’s distinct substitution pattern also facilitates selective functionalization, enabling precise modifications for targeted applications. Suitable for research and industrial use, it serves as a key building block in the development of bioactive molecules and specialty chemicals.
3-(4-Chloro-2-methylphenyl)-2-hydroxypyridine structure
1261938-47-9 structure
Product Name:3-(4-Chloro-2-methylphenyl)-2-hydroxypyridine
CAS No:1261938-47-9
MF:C12H10ClNO
MW:219.666902065277
MDL:MFCD18312208
CID:2764736
PubChem ID:53217851
Update Time:2025-08-04

3-(4-Chloro-2-methylphenyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

    • MFCD18312208
    • 1261938-47-9
    • 3-(4-Chloro-2-methylphenyl)-2-hydroxypyridine, 95%
    • 3-(4-CHLORO-2-METHYLPHENYL)-2-HYDROXYPYRIDINE
    • 3-(4-Chloro-2-methylphenyl)pyridin-2(1H)-one
    • DTXSID10682856
    • 3-(4-Chloro-2-methylphenyl)-2-hydroxypyridine
    • MDL: MFCD18312208
    • Inchi: 1S/C12H10ClNO/c1-8-7-9(13)4-5-10(8)11-3-2-6-14-12(11)15/h2-7H,1H3,(H,14,15)
    • InChI Key: RODBPIGOKGOCIG-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C2=CC=CNC2=O)=C(C)C=1

Computed Properties

  • Exact Mass: 219.0450916Da
  • Monoisotopic Mass: 219.0450916Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 29.1Ų

3-(4-Chloro-2-methylphenyl)-2-hydroxypyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB317804-5 g
3-(4-Chloro-2-methylphenyl)-2-hydroxypyridine, 95%; .
1261938-47-9 95%
5 g
€1,159.00 2023-07-19
abcr
AB317804-5g
3-(4-Chloro-2-methylphenyl)-2-hydroxypyridine, 95%; .
1261938-47-9 95%
5g
€1159.00 2025-04-21

Additional information on 3-(4-Chloro-2-methylphenyl)-2-hydroxypyridine

3-(4-Chloro-2-methylphenyl)-2-hydroxypyridine: A Promising Compound in Modern Pharmaceutical Research

3-(4-Chloro-2-methylphenyl)-2-hydroxypyridine, a derivative of pyridine with a unique molecular structure, has emerged as a focal point in pharmaceutical research due to its potential therapeutic applications. The compound, identified by its CAS No. 1261938-47-9, features a hydroxyl group at the 2-position of the pyridine ring and a substituted phenyl ring at the 3-position. This structural configuration is critical for its biological activity, as recent studies have demonstrated its ability to modulate key signaling pathways in cellular processes. The 3-(4-Chloro-2-methylphenyl)-2-hydroxypyridine molecule is particularly notable for its potential as a lead compound in the development of novel therapeutics targeting inflammation, neurodegenerative disorders, and metabolic diseases.

Recent advancements in 3-(4-Chloro-2-methylphenyl)-2-hydroxypyridine research have highlighted its role in the modulation of inflammatory response. A 2023 study published in the *Journal of Medicinal Chemistry* revealed that the compound exhibits significant anti-inflammatory properties by inhibiting the activation of NF-κB, a key transcription factor involved in the production of pro-inflammatory cytokines. This finding aligns with the broader trend in pharmaceutical development toward targeted anti-inflammatory agents, which aim to reduce systemic side effects while maintaining therapeutic efficacy. The 3-(4-Chloro-2-methylpheny)-2-hydroxypyridine structure allows for the precise interaction with inflammatory pathways, making it a valuable candidate for further exploration in the treatment of chronic inflammatory conditions.

Another critical area of 3-(4-Chloro-2-methylphenyl)-2-hydroxypyridine research is its potential application in neurodegenerative disease therapy. A 2024 preclinical study published in *Bioorganic & Medicinal Chemistry Letters* demonstrated that the compound exhibits neuroprotective effects in models of Alzheimer's disease. The mechanism of action involves the inhibition of beta-amyloid aggregation, a hallmark of Alzheimer's pathology. This discovery underscores the importance of 3-(4-Chloro-2-methylphenyl)-2-hydroxypyridine as a potential therapeutic agent for neurodegenerative disorders, where traditional treatments have shown limited efficacy. The compound's ability to target multiple pathological mechanisms simultaneously represents a significant advantage in the development of multi-target drugs.

The 3-(4-Chloro-2-methylphenyl)-2-hydroxypyridine molecule also shows promise in the treatment of metabolic disorders. A 2023 study in *Pharmacological Research* reported that the compound enhances insulin sensitivity by modulating the PI3K/Akt signaling pathway, which is critical for glucose metabolism. This finding is particularly relevant in the context of rising global prevalence of type 2 diabetes, where the development of novel insulin-sensitizing agents is a priority. The 3-(4-Chloro-2-methylphenyl)-2-hydroxypyridine structure provides a unique scaffold for the design of selective PPAR agonists, which could offer improved therapeutic outcomes with reduced side effects.

From a synthetic perspective, the 3-(4-Chloro-2-methylphenyl)-2-hydroxypyridine compound has been the subject of several green chemistry approaches aimed at improving its synthetic efficiency. A 2024 study in *Green Chemistry* described a catalytic method that reduces the number of reaction steps and minimizes the use of hazardous reagents. This innovation is part of a broader movement in pharmaceutical synthesis toward sustainable drug development, which seeks to reduce environmental impact while maintaining the quality and efficacy of pharmaceutical products. The 3-(4-Chloro-2-methylphenyl)-2-hydroxypyridine synthesis highlights the importance of green chemistry principles in modern pharmaceutical research.

The 3-(4-Chloro-2-methylphenyl)-2-hydroxypyridine compound is also being explored for its potential as a drug delivery system component. A 2023 study published in *Advanced Drug Delivery Reviews* demonstrated that the compound can enhance the solubility and bioavailability of poorly water-soluble drugs. This property is particularly valuable in the development of oral formulations for complex therapeutic agents. The 3-(4-Chloro-2-methylphenyl)-2-hydroxypyridine molecule's ability to act as a solubilizing agent represents a significant contribution to the field of pharmaceutical formulation science.

Recent computational studies have further expanded the understanding of 3-(4-Chloro-2-methylphenyl)-2-hydroxypyridine's molecular interactions. A 2024 article in *Molecular Informatics* used machine learning algorithms to predict the compound's binding affinity with various target proteins. These computational models have provided valuable insights into the structure-activity relationships (SAR) of the compound, guiding the design of structure-based drug discovery strategies. The integration of computational methods with experimental data is a hallmark of modern drug discovery, enabling the efficient identification of potential drug candidates.

Despite its promising therapeutic potential, the 3-(4-Chloro-2-methylphenyl)-2-hydroxypyridine compound faces challenges in its clinical translation. One of the primary concerns is the need to optimize its pharmacokinetic profile to ensure adequate bioavailability and drug half-life. A 2023 study in *Drug Metabolism and Disposition* investigated the metabolic stability of the compound in human liver microsomes, highlighting the importance of metabolic profiling in the development of candidate drugs. These findings emphasize the need for comprehensive preclinical testing to address potential drug-drug interactions and toxicological concerns.

Moreover, the 3-(4-Chloro-2-methylphenyl)-2-hydroxypyridine compound is being evaluated for its potential as an antiviral agent. A 2024 study published in *Antiviral Research* reported that the compound exhibits antiviral activity against several RNA viruses, including the SARS-CoV-2 virus. This discovery is particularly relevant in the context of the ongoing global health challenges posed by viral infections. The 3-(4-Chloro-2-methylphenyl)-2-hydroxypyridine molecule's ability to inhibit viral replication is attributed to its interference with viral entry mechanisms, making it a potential candidate for the development of antiviral therapies.

In conclusion, the 3-(4-Chloro-2-methylphenyl)-2-hydroxypyridine compound represents a significant advancement in the field of pharmaceutical science. Its diverse biological activities, coupled with the potential for synthetic optimization and computational modeling, position it as a promising candidate for the development of novel therapeutics. As research continues to uncover new mechanisms of action and clinical applications, the 3-(4-Chloro-2-methylphenyl)-2-hydroxypyridine compound is likely to play an increasingly important role in the next generation of drug discovery.

For further information on the 3-(4-Chloro-2-methylphenyl)-2-hydroxypyridine compound and its potential applications, researchers and pharmaceutical professionals are encouraged to explore recent studies and open-access databases. The 3-(4-Chloro-2-methylphenyl)-2-hydroxypyridine molecule's journey from a synthetic compound to a potential therapeutic agent exemplifies the dynamic and interdisciplinary nature of modern pharmaceutical research. As the field continues to evolve, the 3-(4-Chloro-2-methylphenyl)-2-hydroxypyridine compound stands as a testament to the power of innovative science in addressing complex health challenges.

Finally, the 3-(4-Chloro-2-methylphenyl)-2-hydroxypyridine compound's potential applications extend beyond traditional therapeutic areas. Its unique molecular structure and versatile biological activity make it a valuable asset in the development of personalized medicine and precision therapies. As the demand for targeted treatments continues to grow, the 3-(4-Chloro-2-methylphenyl)-2-hydroxypyridine compound is poised to contribute to the future of pharmaceutical innovation in ways that are yet to be fully realized.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.